Cas no 2171609-00-8 (3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

3-(Dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid is a specialized amino acid derivative designed for peptide synthesis and biochemical research. Its key structural features include an Fmoc-protected amine group, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols, and a dimethylamino moiety that enhances solubility and reactivity. The compound is particularly useful in the construction of complex peptide architectures, offering controlled deprotection and efficient coupling. Its stability under standard SPPS conditions minimizes side reactions, improving yield and purity. This reagent is suited for applications requiring precise modification of peptide backbones or incorporation of functionalized residues in drug discovery and proteomics research.
3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid structure
2171609-00-8 structure
Product Name:3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
CAS No:2171609-00-8
MF:C25H31N3O5
MW:453.53074669838
CID:6264246
PubChem ID:165584524
Update Time:2025-05-23

3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
    • EN300-1534780
    • 3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
    • 2171609-00-8
    • Inchi: 1S/C25H31N3O5/c1-16(12-13-23(29)27-22(24(30)31)14-28(2)3)26-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,12-15H2,1-3H3,(H,26,32)(H,27,29)(H,30,31)
    • InChI Key: HTWRXZOERIUNSU-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)CCC(NC(C(=O)O)CN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 453.22637110g/mol
  • Monoisotopic Mass: 453.22637110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 663
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 108Ų

3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1534780-0.05g
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
2171609-00-8
0.05g
$2829.0 2023-06-05
Enamine
EN300-1534780-0.1g
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
2171609-00-8
0.1g
$2963.0 2023-06-05
Enamine
EN300-1534780-0.25g
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
2171609-00-8
0.25g
$3099.0 2023-06-05
Enamine
EN300-1534780-0.5g
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
2171609-00-8
0.5g
$3233.0 2023-06-05
Enamine
EN300-1534780-1.0g
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
2171609-00-8
1g
$3368.0 2023-06-05
Enamine
EN300-1534780-2.5g
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
2171609-00-8
2.5g
$6602.0 2023-06-05
Enamine
EN300-1534780-5.0g
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
2171609-00-8
5g
$9769.0 2023-06-05
Enamine
EN300-1534780-10.0g
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
2171609-00-8
10g
$14487.0 2023-06-05
Enamine
EN300-1534780-50mg
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
2171609-00-8
50mg
$2829.0 2023-09-26
Enamine
EN300-1534780-100mg
3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
2171609-00-8
100mg
$2963.0 2023-09-26

Additional information on 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Professional Introduction to Compound with CAS No. 2171609-00-8 and Product Name: 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Compound with the CAS number 2171609-00-8 and the product name 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The intricate arrangement of functional groups, including the dimethylamino, fluoren-9-yl methoxycarbonyl, and pentanamidopropanoic acid moieties, contributes to its unique chemical properties and biological activities.

The fluoren-9-yl methoxycarbonyl group is particularly noteworthy, as it is often employed in medicinal chemistry for its ability to enhance the solubility and stability of bioactive molecules. This feature is especially relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. The presence of the dimethylamino substituent further influences the compound's physicochemical properties, potentially contributing to its amphiphilic nature and facilitating interactions with biological targets.

Recent studies have highlighted the importance of polyamine derivatives in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. The pentanamidopropanoic acid moiety in this compound suggests a structural framework that may be conducive to binding interactions with specific proteins or enzymes. This aligns with current trends in drug discovery, where targeting protein-protein interactions has become a focal point due to their critical roles in various cellular processes.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutics for neurological disorders. Research has indicated that molecules containing fluorene-based scaffolds exhibit promising neuroprotective properties. The fluoren-9-yl methoxycarbonyl group, in particular, has been shown to enhance blood-brain barrier penetration, a significant challenge in treating central nervous system (CNS) diseases. This capability could open new avenues for developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The dimethylamino group also plays a crucial role in modulating the compound's bioactivity. Dimethylamine derivatives are well-known for their ability to act as pharmacophores in various drug molecules, influencing both binding affinity and metabolic stability. In this context, the dimethylamino moiety may contribute to the compound's ability to interact with biological targets while maintaining structural integrity under physiological conditions.

Another area of interest is the potential use of this compound as a building block for more complex drug candidates. The modular design of 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid allows for facile modifications at multiple sites, enabling chemists to explore a wide range of structural variations. This flexibility is invaluable in drug discovery pipelines, where iterative optimization is often necessary to achieve desired pharmacological profiles.

Advances in computational chemistry have also facilitated a deeper understanding of the interactions between this compound and its potential biological targets. Molecular modeling studies have revealed that the fluoren-9-yl methoxycarbonyl group can form favorable hydrophobic interactions with aromatic residues in protein binding pockets, while the dimethylamino moiety may engage in hydrogen bonding or ionic interactions with polar amino acids. These insights are crucial for rational drug design and can guide the development of more potent and selective inhibitors.

The synthesis of this compound presents an interesting challenge due to its complex architecture. However, recent advancements in synthetic methodologies have made it increasingly feasible to construct such intricate molecules efficiently. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in assembling key functional groups like the fluoren-9-yl methoxycarbonyl moiety. These methodologies not only improve yield but also enhance scalability, which is essential for large-scale pharmaceutical production.

In conclusion, compound with CAS No. 2171609-00-8 and its product name 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutics. As our understanding of biochemical pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.